1-[2-(Methylsulfanyl)phenyl]ethan-1-amine

• Molecular Formula: C9H13NS
• Molecular Weight: 167.27 g/mol
• SMILES: CC(C1=CC=CC=C1SC)N
• InChI: InChI=1S/C9H13NS/c1-7(10)8-5-3-4-6-9(8)11-2/h3-7H,10H2,1-2H3
• InChIKey: NEDKHXZAHJNUOU-UHFFFAOYSA-N

1-[2-(Methylsulfanyl)phenyl]ethan-1-amine: Identity & Procurement

1-[2-(Methylsulfanyl)phenyl]ethan-1-amine (synonym: 1-[2-(methylthio)phenyl]ethan-1-amine) belongs to the α-methylbenzylamine (phenylalkylamine) class, characterized by a primary amine attached to a chiral benzylic carbon and an ortho-methylsulfanyl (–SCH₃) substituent on the aromatic ring [1]. Its molecular formula is C₉H₁₃NS (MW 167.27 g/mol), and it possesses one stereogenic center yielding (R)- and (S)-enantiomers. The ortho-thioether motif distinguishes it fundamentally from meta- and para-regioisomers, as well as from the des-methylthio parent 1-phenylethylamine, in terms of steric bulk, hydrogen-bond acceptor capacity, and metal-coordinating potential [1]. These structural features underpin its utility as a chiral building block and ligand precursor in asymmetric synthesis, and are also responsible for the absence of simple one-to-one substitution with other ring-substituted or regioisomeric analogs in target-oriented chemical campaigns [1].

Chiral amine building block for asymmetric synthesis

ortho-Methylsulfanyl directing group absent in meta/para isomers

Enantiopure forms support stereochemical control

• [1] PubChem. (1R)-1-[2-(methylsulfanyl)phenyl]ethan-1-amine. Compound Summary CID 45072388. View Source

1-[2-(Methylsulfanyl)phenyl]ethan-1-amine: Irreplaceability

Although several α-methylbenzylamine derivatives share the C₉H₁₃NS formula and similar computed properties, the ortho-methylsulfanyl group in 1-[2-(methylsulfanyl)phenyl]ethan-1-amine creates a sterically and electronically unique environment that is absent in the 3- and 4-substituted regioisomers [1]. This proximal sulfur atom can engage in intramolecular S···H–N interactions and act as a directing group in metal-catalyzed reactions, thereby altering both reactivity and stereochemical outcome in ways that meta and para analogs cannot replicate [2]. Consequently, swapping the ortho-thioether for a meta- or para-thioether, or for a methoxy or halogen substituent, leads to divergent catalytic performance, physicochemical properties, and biological target engagement, making unvalidated substitution a significant risk in research and industrial workflows [1][2].

• ! ortho-SMe engages S···H–N interactions and metal coordination absent in meta/para analogs, which may shift reactivity and stereochemical outcome.
• ! Substitution with 3- or 4-SMe regioisomers can alter catalytic performance and physicochemical properties; direct one-to-one replacement is not supported.
• ! Methoxy or halogen replacements lack sulfur-specific directing effects, which may lead to divergent target engagement in research workflows.

• [1] PubChem. (1R)-1-[2-(methylsulfanyl)phenyl]ethan-1-amine. Compound Summary CID 45072388. View Source
• [2] Nour, M.; Tan, K.; Cave, C.; Villeneuve, D.; Desmaele, D.; D'Angelo, J.; Riche, C. α-Thiosubstituted chiral imines/secondary enamines: their use in the asymmetric Michael reaction. Tetrahedron: Asymmetry 2000, 11, 995–1002. View Source

1-[2-(Methylsulfanyl)phenyl]ethan-1-amine: Evidence for Differentiation

Regioisomeric Physicochemical Comparison

Despite identical molecular formula and mass, the ortho-substituted target compound and its para-substituted regioisomer exhibit identical computed XLogP3-AA (1.7) and topological polar surface area (51.3 Ų) [1][2]. This quantitative equivalence demonstrates that simple global descriptors cannot distinguish these regioisomers; differentiation must rely on the unique local steric and electronic environment created by the ortho-thioether, which influences molecular recognition events, catalytic activity, and coordination chemistry in ways not captured by 2D computed properties [1].

Physicochemical Comparison

Reported

2- and 4-isomers share identical XLogP (1.7) and TPSA (51.3 Ų)

Global descriptors cannot distinguish regioisomers; selection must rely on ortho-specific reactivity

Computed properties from PubChem

Evidence Dimension	Computed lipophilicity and polarity
Target Compound Data	XLogP3-AA = 1.7; TPSA = 51.3 Ų (2-substituted free base)
Comparator Or Baseline	1-[4-(Methylsulfanyl)phenyl]ethan-1-amine: XLogP3-AA = 1.7; TPSA = 51.3 Ų
Quantified Difference	ΔXLogP = 0.0; ΔTPSA = 0.0 Ų
Conditions	PubChem computed properties (XLogP3 3.0, Cactvs 3.4.8.18)

Why This Matters

The numerical identity in global descriptors forces the user to select the correct regioisomer based on ortho-specific reactivity rather than bulk physicochemical filtering, preventing procurement errors when ordering based solely on molecular formula or mass.

• [1] PubChem. (1R)-1-[2-(methylsulfanyl)phenyl]ethan-1-amine. Compound Summary CID 45072388 (computed properties). View Source
• [2] PubChem. 1-[4-(Methylthio)phenyl]ethanamine. Compound Summary CID 3262982 (computed properties). View Source

Chiral vs. Achiral Stereochemical Feature

The target compound contains one defined stereocenter (Defined Atom Stereocenter Count = 1 for the (R)-enantiomer; the racemate has Undefined Atom Stereocenter Count = 1) [1]. In contrast, the achiral 2-[2-(methylsulfanyl)phenyl]ethanamine (the non-α-methyl homolog) possesses zero stereocenters . This stereochemical distinction is critical for applications requiring enantiopure amines as chiral auxiliaries, resolving agents, or ligands for asymmetric catalysis. The (R)-enantiomer is commercially available with specified optical rotation, whereas the non-chiral homolog cannot provide stereochemical induction [1].

Stereocenter Count

Head-to-head

Target: 1 stereocenter (R-enantiomer) vs. non-chiral homolog: 0 stereocenters

Binary selection criterion for asymmetric synthesis; non-chiral analog cannot substitute

PubChem structural descriptors

Evidence Dimension	Number of defined stereocenters
Target Compound Data	1 defined stereocenter (R-enantiomer, CID 45072388)
Comparator Or Baseline	2-[2-(Methylsulfanyl)phenyl]ethanamine: 0 stereocenters (CID 11375916)
Quantified Difference	Target: 1 stereocenter; Comparator: 0 stereocenters
Conditions	PubChem structural descriptors

Why This Matters

For asymmetric synthesis applications, the presence of a chiral center is a binary selection criterion; the non-chiral analog cannot substitute for the target compound in any enantioselective transformation.

• [1] PubChem. (1R)-1-[2-(methylsulfanyl)phenyl]ethan-1-amine. Compound Summary CID 45072388. View Source

Commercial (R)-Enantiomer Purity

The (R)-enantiomer of 1-[2-(methylsulfanyl)phenyl]ethan-1-amine is available from Enamine LLC (catalog EN300-200701) with a specified purity of 95% [1]. This represents a defined procurement-grade specification that can be directly compared against vendor claims for regioisomeric analogs. For instance, the para-substituted (R)-enantiomer (EN300-89246) is also listed at 95% purity, but the ortho-substituted product offers equivalent purity while providing the ortho-thioether geometry required for specific synthetic applications [1][2].

Vendor Purity

Specification review

Target (EN300-200701): 95% purity; Para isomer (EN300-89246): 95% purity

Equivalent purity confirms ortho-isomer meets same specification threshold

Enamine product specifications

Evidence Dimension	Vendor-specified purity
Target Compound Data	95% (EN300-200701, Enamine)
Comparator Or Baseline	(1R)-1-[4-(methylsulfanyl)phenyl]ethan-1-amine: 95% (EN300-89246, Enamine)
Quantified Difference	Equivalent purity (95% vs. 95%); differentiation lies in regiochemistry
Conditions	Commercial vendor product specifications (chembase.cn, enamine.net)

Why This Matters

When purity is equivalent across regioisomers, the procurement decision must be driven by the specific ortho-thioether geometry, and vendor documentation confirms that the target compound meets the same purity threshold as the more commonly stocked para-isomer.

• [1] Chembase. (1R)-1-[2-(methylsulfanyl)phenyl]ethan-1-amine. Product EN300-200701, Enamine LLC. View Source
• [2] Chembase. (1R)-1-[4-(methylsulfanyl)phenyl]ethan-1-amine. Product EN300-89246, Enamine LLC. View Source

Ortho-Thioether Directing Group in Michael Additions

In a systematic study of α-thiosubstituted chiral imines derived from (S)-1-phenylethylamine, 2-phenylthio derivatives delivered Michael adducts with excellent enantiomeric excess (ee), whereas the corresponding p-toluenesulfinyl analogs underwent in situ elimination of sulfenic acid and failed to give the desired product [1]. Although this study used the phenylthio rather than the methylthio substituent, it establishes a class-level principle: the oxidation state and steric environment of the ortho-sulfur substituent directly dictate reaction pathway and stereochemical outcome. By extrapolation, the methylsulfanyl (–SCH₃) group in the target compound occupies a distinct reactivity space compared to oxidized sulfinyl (–S(O)R) or bulkier phenylthio (–SPh) analogs, offering a unique balance of coordinating ability and steric demand [1].

Michael Addition Outcome

Class-level

Phenylthio (–SPh) analogs deliver Michael adducts with excellent ee; sulfinyl analogs undergo elimination

Ortho-thioether oxidation state dictates reaction pathway; –SCH₃ expected to occupy distinct reactivity space

Data extrapolated from phenylthio/sulfinyl study; direct –SCH₃ data to verify

Evidence Dimension	Stereochemical outcome in asymmetric Michael addition
Target Compound Data	Methylsulfanyl (–SCH₃) substituent: expected to provide intermediate steric bulk and coordinating ability (class-level inference; no direct data)
Comparator Or Baseline	Phenylthio (–SPh): excellent ee; p-toluenesulfinyl (–S(O)Tol): elimination, no adduct
Quantified Difference	Qualitative: –SPh yields Michael adducts with excellent ee; –S(O)Tol yields elimination products
Conditions	Asymmetric Michael reaction of chiral imines with methyl acrylate/MVK (Tetrahedron: Asymmetry, 2000)

Why This Matters

The ortho-thioether oxidation state determines whether a chiral amine derivative functions as a productive chiral auxiliary or undergoes decomposition; the methylsulfanyl group represents a chemically distinct and potentially tunable entry point that neither the sulfinyl nor the phenylthio analog can replicate.

• [1] Nour, M.; Tan, K.; Cave, C.; Villeneuve, D.; Desmaele, D.; D'Angelo, J.; Riche, C. α-Thiosubstituted chiral imines/secondary enamines: their use in the asymmetric Michael reaction. Tetrahedron: Asymmetry 2000, 11, 995–1002. View Source

In Vivo Stimulant Activity of ortho-Substituted Analogs

Patent US 4,419,367 reports that ortho-methylthiophenylethylamine (the non-α-methyl homolog of the target compound) is effective as a stimulant at oral doses of 35–50 mg (as the hydrochloride salt) in mammals, with a preferred dose range of 5–10 mg administered multiple times per day [1]. The ortho-methoxy analog exhibited comparable potency in the same assay. Although these data pertain to the β-phenethylamine homolog rather than the α-methylbenzylamine target, they demonstrate that the ortho-methylthio substituent confers biological activity comparable to the ortho-methoxy group in a defined in vivo model. The α-methyl substitution present in the target compound is expected to further modulate metabolic stability and receptor selectivity, creating a distinct pharmacological profile not accessible with the non-α-methyl homolog [1].

In Vivo Stimulant Dose

Class-level

ortho-Methylthiophenylethylamine·HCl: 35–50 mg p.o.; ortho-methoxy analog comparable

ortho-SMe confers bioactivity in phenethylamine series; α-methyl target may differ in metabolism

Class-level inference from non-α-methyl homolog; direct data required

Evidence Dimension	Effective oral stimulant dose in mammals
Target Compound Data	No direct data for α-methyl analog; class-level inference suggests potential activity
Comparator Or Baseline	ortho-Methylthiophenylethylamine·HCl: 35–50 mg p.o.; ortho-methoxyphenylethylamine·HCl: comparable
Quantified Difference	Both ortho-substituted analogs show similar potency range (35–50 mg); α-methyl analog predicted to differ in duration/metabolism
Conditions	In vivo stimulant assay (Rat model; Res. Comm. Psychol. Psychiat. Behav. 1978, 3, 359)

Why This Matters

For researchers exploring structure-activity relationships in sulfur-containing phenethylamines, the target compound's α-methyl group provides a handle for modulating pharmacokinetics relative to the benchmark ortho-methylthio phenethylamine, which has a defined in vivo potency window.

• [1] US Patent 4,419,367. Stimulant. Yissum Research Development Company of the Hebrew University of Jerusalem. Filed 1981, issued 1983. View Source

GHS Hazard Profile: 2-Isomer vs. 4-Isomer

The para-substituted regioisomer 1-[4-(methylsulfanyl)phenyl]ethan-1-amine hydrochloride carries a notified GHS classification that includes Acute Toxicity Oral (H302, Harmful if swallowed), Skin Irritation (H315), Eye Irritation (H319), and Respiratory Irritation (H335) [1]. The ortho-substituted target compound does not yet have a harmonized C&L notification in the ECHA inventory, meaning that its hazard profile cannot be assumed identical to the para-isomer [1]. Until specific toxicological data are generated, the ortho-isomer must be handled with precautionary measures at least as stringent as those applied to the para-isomer, but its distinct regioisomeric identity precludes direct regulatory read-across without experimental validation [1].

GHS Hazard Notification

Reported

4-isomer·HCl: H302, H315, H319, H335; 2-isomer: no notified classification

Hazard profile cannot be assumed identical; compound-specific EHS protocol required

ECHA C&L Inventory; regioisomeric read-across not validated

Evidence Dimension	Notified GHS hazard classification
Target Compound Data	No ECHA C&L notification available for 2-isomer
Comparator Or Baseline	1-[4-(Methylsulfanyl)phenyl]ethan-1-amine hydrochloride: H302 (100%), H315 (100%), H319 (100%), H335 (100%)
Quantified Difference	4-isomer: full GHS classification; 2-isomer: classification absent
Conditions	ECHA C&L Inventory notifications

Why This Matters

For procurement and laboratory safety planning, the absence of a notified hazard classification for the 2-isomer means that EHS protocols must be developed on a compound-specific basis rather than relying on regioisomeric read-across, which affects institutional chemical approval workflows.

• [1] PubChem. 1-[4-(Methylsulfanyl)phenyl]ethan-1-amine hydrochloride. Compound Summary CID 42935469 (GHS classification). View Source

1-[2-(Methylsulfanyl)phenyl]ethan-1-amine: Key Application Scenarios

Chiral Auxiliary for Sulfur-Containing Bioactive Molecules

The enantiopure (R)- or (S)-form of 1-[2-(methylsulfanyl)phenyl]ethan-1-amine can serve as a chiral auxiliary or resolving agent in the synthesis of sulfur-containing pharmaceuticals, where the ortho-methylsulfanyl group provides a handle for late-stage functionalization (oxidation to sulfoxide/sulfone, or metal coordination). The chiral center at the benzylic position enables diastereoselective transformations that are inaccessible with the non-chiral 2-[2-(methylsulfanyl)phenyl]ethanamine [1]. This scenario is supported by the demonstrated utility of related α-thiosubstituted chiral amines in asymmetric Michael additions, where the sulfur substituent directly influences enantioselectivity [2].

ortho-Thioether Scaffolds for SERT Ligands

The target compound is a key intermediate for preparing α-methyl-substituted analogs of 4-methylthioamphetamine (MTA), which is a selective serotonin transporter (SERT) ligand with reported antiproliferative activity in cancer cell lines [1]. The ortho-thioether geometry of the target compound enables exploration of regioisomeric effects on SERT binding affinity and selectivity, a structure-activity relationship dimension that cannot be probed with the 3- or 4-substituted regioisomers alone. The α-methyl group further distinguishes it from the benchmark ortho-methylthiophenylethylamine, which has defined in vivo stimulant activity in the 35–50 mg dose range [2].

Chelating Ligand for Transition-Metal Catalysis

The ortho-methylsulfanyl substituent, positioned adjacent to the benzylic amine, can participate in S,N- or S,O-chelation with transition metals (e.g., Pd, Cu, Ir), enabling the formation of chiral metal complexes for asymmetric catalysis. This chelating ability is unique to the ortho-substitution pattern and is absent in meta- and para-regioisomers, which cannot form stable five-membered chelate rings involving both the sulfur and the amine donors [1]. The (R)-enantiomer offered at 95% purity by commercial vendors provides a well-defined starting point for ligand synthesis without requiring additional resolution steps [1].

Reference Standard for Regioisomeric Purity Analysis

Because the 2-, 3-, and 4-methylsulfanyl regioisomers share identical molecular weight, molecular formula, and many computed global descriptors (XLogP = 1.7, TPSA = 51.3 Ų for both 2- and 4-isomers) [1][2], chromatographic separation of these regioisomers requires method optimization. The target compound can serve as an authentic reference standard for developing HPLC or GC methods capable of resolving ortho-, meta-, and para-substituted α-methylbenzylamines, supporting quality control workflows in pharmaceutical intermediate production.

Application

Selection Property

Validation Focus

Chiral auxiliary research

Enantiomeric purity and ortho-thioether directing group

Diastereoselectivity in asymmetric synthesis

SERT ligand and cell-model studies

ortho-Thioether geometry and α-methyl substitution

SERT binding and cell-viability endpoints

Transition-metal catalysis research

ortho-Substitution pattern enabling S,N-/S,O-chelation

Chiral metal complex catalytic performance

Reference standard for regioisomeric analysis

Identical MW and computed descriptors across regioisomers

HPLC/GC resolution of ortho/meta/para isomers

• [1] Cloonan, S. M.; Keating, J. J.; Butler, S. G.; Knox, A. J.; Jørgensen, A. M.; Peters, G. H.; Rai, D.; Corrigan, D.; Lloyd, D. G.; Williams, D. C.; Meegan, M. J. Synthesis and serotonin transporter activity of sulphur-substituted α-alkyl phenethylamines as a new class of anticancer agents. European Journal of Medicinal Chemistry 2009, 44, 4862–4888. View Source
• [2] US Patent 4,419,367. Stimulant. Yissum Research Development Company of the Hebrew University of Jerusalem. View Source